Cas no 1341645-79-1 (1-3-(dimethylamino)propyl-1H-pyrazol-3-amine)

• Product Name: 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine
• CAS No: 1341645-79-1
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5948642
• PubChem ID: 63310274
• Update Time: 2025-06-14

1-3-(dimethylamino)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanamine, 3-amino-N,N-dimethyl-
• 1-(3-(Dimethylamino)propyl)-1h-pyrazol-3-amine
• 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine
• EN300-1108197
• 1-[3-(dimethylamino)propyl]-1H-pyrazol-3-amine
• 1341645-79-1
• CS-0285007
• AKOS012614271

• Inchi： 1S/C8H16N4/c1-11(2)5-3-6-12-7-4-8(9)10-12/h4,7H,3,5-6H2,1-2H3,(H2,9,10)
• InChI Key： HITUPFFPVYGOMO-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C=CC(N)=N1

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 299.8±20.0 °C(Predicted)
• pka: 9.42±0.28(Predicted)

Additional information on 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine (CAS No. 1341645-79-1)

1-3-(dimethylamino)propyl-1H-pyrazol-3-amine (CAS No. 1341645-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "pyrazole-based compounds," "amine-functionalized heterocycles," and "CAS 1341645-79-1 applications" to explore its potential uses.

The molecular structure of 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine features a pyrazole ring substituted with a dimethylaminopropyl group and an amine moiety. This configuration contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. Recent trends in organic synthesis highlight the growing demand for tailor-made heterocycles, and this compound fits perfectly into this niche. Searches related to "custom heterocyclic synthesis" and "high-value chemical intermediates" often lead to discussions about this molecule.

In the context of drug discovery, 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine has been investigated for its potential as a pharmacophore in designing novel therapeutic agents. Its ability to interact with biological targets, such as enzymes and receptors, has sparked interest in areas like "kinase inhibition" and "central nervous system (CNS) drug development." These topics are frequently queried in academic and industrial research circles, reflecting the compound's relevance in modern medicinal chemistry.

Beyond pharmaceuticals, this compound also finds applications in material science, particularly in the development of functional polymers and smart materials. The dimethylamino group enhances solubility and compatibility with various matrices, making it a candidate for advanced coatings and adhesives. Online searches for "polymeric additives with amine groups" or "CAS 1341645-79-1 in materials science" often yield studies exploring these applications.

Environmental and safety considerations are also critical when discussing 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine. While not classified as hazardous under standard regulations, proper handling protocols are essential. Queries like "safe handling of amine compounds" and "environmental impact of pyrazole derivatives" are common among laboratory professionals and regulatory bodies, emphasizing the need for responsible usage.

The synthesis of 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often look for "optimized synthesis routes for pyrazole amines" or "CAS 1341645-79-1 preparation methods" to improve yield and purity. Recent advancements in green chemistry have also influenced its production, with a focus on reducing waste and energy consumption.

In summary, 1-3-(dimethylamino)propyl-1H-pyrazol-3-amine (CAS No. 1341645-79-1) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a subject of ongoing research, as evidenced by frequent searches for "pyrazole amine derivatives" and "innovative uses of CAS 1341645-79-1." As scientific inquiry progresses, this compound is likely to play an even more significant role in cutting-edge technologies and therapies.